Cas no 885949-69-9 ((4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone)

• Product Name: (4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone
• CAS No: 885949-69-9
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• MDL: MFCD06659555
• CID: 1069421
• PubChem ID: 2764091
• Update Time: 2025-06-11

(4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenyl)(4-(pyridin-2-yl)piperazin-1-yl)methanone
• (4-AMINOPHENYL)[4-(2-PYRIDINYL)PIPERAZINO]METHANONE
• (4-Aminophenyl)[4-(2-pyridinyl)piperazino]-methanone
• 5Y-0217
• 4-[4-(pyridin-2-yl)piperazine-1-carbonyl]aniline
• 885949-69-9
• MFCD06659555
• (4-aminophenyl)-(4-pyridin-2-ylpiperazin-1-yl)methanone
• CS-0326091
• AKOS000151709
• (4-Aminophenyl)[4-(2-pyridinyl)-1-piperazinyl]methanone
• DTXSID301206171
• (4-Aminophenyl)[4-(pyridin-2-yl)piperazin-1-yl]methanone
• (4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone

• MDL： MFCD06659555
• Inchi： 1S/C16H18N4O/c17-14-6-4-13(5-7-14)16(21)20-11-9-19(10-12-20)15-3-1-2-8-18-15/h1-8H,9-12,17H2
• InChI Key： MMRVFMRIJLTGHP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)N1CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 282.14806121g/mol
• Monoisotopic Mass: 282.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Melting Point: 138

(4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on (4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone

Comprehensive Overview of (4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone (CAS No. 885949-69-9)

In the realm of organic chemistry and pharmaceutical research, (4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone (CAS No. 885949-69-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperazine and pyridine moieties, is a subject of interest for researchers exploring novel bioactive molecules and drug candidates. Its molecular framework, which combines an aminophenyl group with a pyridinylpiperazine scaffold, offers a versatile platform for further chemical modifications and therapeutic investigations.

The growing demand for small-molecule inhibitors and receptor modulators in drug discovery has propelled the study of compounds like (4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as researchers leverage machine learning algorithms to predict its binding affinity and pharmacokinetic properties. This aligns with the broader industry focus on precision medicine and targeted therapies, where such compounds could play a pivotal role.

From a synthetic perspective, (4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone exemplifies the importance of heterocyclic chemistry in modern pharmaceutical development. The presence of both piperazine and pyridine rings contributes to its potential as a central nervous system (CNS) agent or a kinase inhibitor, topics frequently searched by professionals in the field. Its CAS No. 885949-69-9 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing emphasis on sustainable synthesis methods, researchers are exploring eco-friendly routes to produce (4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone without compromising yield or purity. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic gaining traction in academic and industrial circles.

In summary, (4-Aminophenyl)4-(pyridin-2-yl)piperazin-1-ylmethanone (CAS No. 885949-69-9) represents a compelling case study in the intersection of medicinal chemistry, computational modeling, and sustainable science. Its multifaceted applications and structural elegance continue to inspire innovative research, making it a compound worth watching in the evolving landscape of drug discovery and molecular design.